4-(Benzyloxy)-1-bromo-2-chlorobenzene
Cat. No. B1344131
Key on ui cas rn:
729590-57-2
M. Wt: 297.57 g/mol
InChI Key: GBMHQPWNKOXREJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09018224B2
Procedure details
4-Bromo-3-chlorophenol (1 g, 4.82 mmol) was dissolved in DMF (10 ml) and K2CO3 (1.332 g, 9.64 mmol) and benzyl bromide (0.630 ml, 5.30 mmol) added. The mixture was stirred under N2 for 1 hr at RT. The mixture was diluted with water (15 mL) and extracted with EtOAc (2×10 mL). The organic fractions were combined, washed with brine (saturated, 1×8 mL), dried over MgSO4, filtered and the volatiles removed in vacuo. The residue was purified by column chromatography on silica gel Biotage 25M, using a gradient eluant of EtOAc/Hexane (0-50%) to afford the title compound. LC/MS (m/z): 297 (M+H)+.
Name
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:7]=[CH:6][C:5]([OH:8])=[CH:4][C:3]=1[Cl:9].C([O-])([O-])=O.[K+].[K+].[CH2:16](Br)[C:17]1[CH:22]=[CH:21][CH:20]=[CH:19][CH:18]=1>CN(C=O)C.O>[CH2:16]([O:8][C:5]1[CH:6]=[CH:7][C:2]([Br:1])=[C:3]([Cl:9])[CH:4]=1)[C:17]1[CH:22]=[CH:21][CH:20]=[CH:19][CH:18]=1 |f:1.2.3|
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Inputs
Step One
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Name
|
|
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Quantity
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1 g
|
|
Type
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reactant
|
|
Smiles
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BrC1=C(C=C(C=C1)O)Cl
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Name
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|
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Quantity
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10 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Step Two
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Name
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|
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Quantity
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1.332 g
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[K+].[K+]
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|
Name
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|
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Quantity
|
0.63 mL
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|
Type
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reactant
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Smiles
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C(C1=CC=CC=C1)Br
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Step Three
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Name
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|
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Quantity
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15 mL
|
|
Type
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solvent
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|
Smiles
|
O
|
Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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The mixture was stirred under N2 for 1 hr at RT
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with EtOAc (2×10 mL)
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WASH
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Type
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WASH
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Details
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washed with brine (saturated, 1×8 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
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the volatiles removed in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue was purified by column chromatography on silica gel Biotage 25M
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
|
|
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Type
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product
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Smiles
|
C(C1=CC=CC=C1)OC1=CC(=C(C=C1)Br)Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
